Cas no 139548-99-5 (Benzoxazole, 4,7-difluoro-2-(iodomethyl)-)
139548-99-5 structure
Product Name:Benzoxazole, 4,7-difluoro-2-(iodomethyl)-
CAS No:139548-99-5
MF:C8H4F2INO
MW:295.024741172791
CID:1274920
Update Time:2024-08-04
Benzoxazole, 4,7-difluoro-2-(iodomethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 4,7-difluoro-2-(iodomethyl)-
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- Inchi： 1S/C8H4F2INO/c9-4-1-2-5(10)8-7(4)12-6(3-11)13-8/h1-2H,3H2
- InChI Key： XSBVOSPBCLUWSX-UHFFFAOYSA-N
- SMILES： O1C2=C(F)C=CC(F)=C2N=C1CI
Computed Properties
- Exact Mass: 294.93012
Experimental Properties
- Density: 2.061±0.06 g/cm3(Predicted)
- Boiling Point: 286.5±30.0 °C(Predicted)
- PSA: 26.03
- pka: -2.57±0.30(Predicted)
Benzoxazole, 4,7-difluoro-2-(iodomethyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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